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Compound of Interest

Compound Name: 4-Amino-5-methylhexanoic acid

Cat. No.: B13273704

Get Quote

Executive Summary
(R)-Boc-4-Amino-5-methylhexanoic acid (CAS: 197006-14-7) is a

-amino acid derivative used primarily to introduce non-hydrolyzable scissile bond isosteres into
peptide backbones. Structurally, it resembles a leucine or valine residue extended by two
methylene groups, placing the amino group at the

-position. This modification is critical in the development of protease inhibitors (e.g., Aspartic
protease inhibitors like Renin or HIV protease inhibitors) and peptidomimetic foldamers.

Unlike standard

-amino acids, this molecule presents unique challenges in Solid Phase Peptide Synthesis
(SPPS), specifically regarding entropic barriers to coupling and solubility. This guide provides a
robust Boc-chemistry protocol optimized to mitigate these risks.

Chemical Properties & Handling[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13273704#bc-rfq
https://www.benchchem.com/product/b13273704/docs?utm_src=pdf-body#application-note-boc-4-amino-5-methylhexanoic-acid-in-peptide-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13273704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name
(4R)-4-[(tert-butoxycarbonyl)amino]-5-

methylhexanoic acid

Common Name
Boc-

-Valine; Boc-4-amino-5-methylhexanoic acid

Molecular Formula

Molecular Weight 245.32 g/mol

Chiral Center -Carbon (C4)

Solubility
Soluble in DCM, DMF, DMSO; limited solubility

in water.[1]

Storage 2-8°C, desiccated. Hygroscopic.

Structural Insight
The critical distinction between this molecule and a standard

-amino acid is the distance between the carboxyl and amino groups.

-Amino Acid: 1 carbon separation (

).

-Amino Acid: 3 carbon separation (

).

This increased distance introduces backbone flexibility, which can decrease coupling rates due

to the higher entropic penalty of bringing the reactive ends together.

Expert Insights: Critical Success Factors
Racemization Risks (Myth vs. Reality)
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-amino acids, racemization occurs via oxazolone formation, facilitated by the acidity of the

-proton.

Reality: For 4-amino-5-methylhexanoic acid, the chiral center is at the

-position. The

-carbon (C2) is a methylene group (

) and is achiral. Therefore, oxazolone-mediated racemization at the activation step is
mechanistically impossible.

The Real Risk: The primary concern is not racemization, but coupling efficiency. The flexible

alkyl chain can fold back, hindering intermolecular access to the resin-bound amine.

Lactamization (The "Back-Biting" Risk)
While the N-terminus is Boc-protected during activation (preventing immediate cyclization), a

risk arises after the

-amino acid is coupled and subsequently deprotected. The free

-amine on the resin can theoretically attack the preceding carbonyl (the bond just formed) to
form a 5-membered lactam (pyrrolidinone), cleaving the peptide chain.

Solution: Ensure the next amino acid is coupled immediately and efficiently after deprotection

to "cap" the amine.

Visualization: Activation & Structure
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Structural Comparison

Activation Pathway

Alpha-Amino Acid
(Rigid, C2-Chiral)

Gamma-Amino Acid
(Flexible, C4-Chiral)

 Homologation (+2 CH2)

Boc-Gamma-AA-OH Activated Ester
(Oxyma/HOAt)

 DIC/Oxyma
(Activation) Resin-Bound Peptide

 Amine Nucleophile
(Slow Kinetics)

Click to download full resolution via product page

Caption: Comparison of Alpha vs. Gamma amino acid structures and the activation pathway

highlighting the kinetic challenge.

Protocol: Solid Phase Peptide Synthesis (Boc
Chemistry)
Prerequisites:

Resin: PAM Resin (0.5–0.8 mmol/g) or MBHA Resin (for C-term amides).

Solvents: DCM (Dichloromethane), DMF (Dimethylformamide).[2]

Reagents: TFA (Trifluoroacetic acid), DIEA (Diisopropylethylamine), DIC

(Diisopropylcarbodiimide), Oxyma Pure.

Step-by-Step Workflow
Step 1: Resin Preparation & Swelling[2]

Weigh appropriate amount of resin (e.g., 0.1 mmol scale).

Swell in DCM for 30 minutes.

Wash with DMF (3 x 1 min) to remove trace contaminants.
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Step 2: Boc Deprotection (The "Cycle Start")
Treat resin with 50% TFA in DCM (2 mL).

Pre-wash: 1 min (drain).

Reaction: 20 min (agitate gently).

Drain and wash heavily:

DCM (3 x 1 min).

5% DIEA in DCM (2 x 1 min) – Neutralization is critical.

DMF (3 x 1 min).

Step 3: Activation & Coupling of Boc-4-Amino-5-methylhexanoic
Acid
Note: Use a 3-fold excess of the amino acid relative to resin loading.

Dissolution: Dissolve 3 eq. of Boc-4-Amino-5-methylhexanoic acid and 3 eq. of Oxyma

Pure in minimal DMF.

Activation: Add 3 eq. of DIC. Allow to activate for 2-3 minutes (pre-activation is minimal to

avoid side reactions, though racemization is low risk).

Coupling: Transfer solution to the resin.

Agitation: Agitate for 2 to 4 hours.

Expert Tip: Due to the flexible backbone, coupling kinetics are slower. If the sequence is

difficult, extend to 6 hours or perform a double coupling (repeat step with fresh reagents).

Monitoring: Perform a Kaiser Test (Ninhydrin).

Blue beads: Incomplete coupling

Recouple.
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Colorless/Yellow beads: Complete coupling

Proceed.

Step 4: Capping (Optional but Recommended)
If Kaiser test shows faint color after recoupling:

Add Acetic Anhydride/Pyridine (1:1) in DCM.[2][3][4]

Agitate for 10 mins to cap unreacted amines.

Step 5: Continuation
Proceed to deprotect the Boc group of the newly coupled

-amino acid (Repeat Step 2).

IMMEDIATELY couple the next amino acid to prevent any potential lactamization of the free

-amine.

QC & Characterization
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Method Expected Result / Standard

HPLC

Run on C18 column. Gradient: 5-95%

ACN/Water (0.1% TFA).

-amino acids are hydrophobic; expect increased

retention time compared to standard peptides.

Mass Spectrometry

ESI-MS. Confirm Mass =

. Note that the fragment pattern may differ due

to the stability of the

-peptide bond.

NMR (

H)

Characteristic signals:

0.9 (d, Isopropyl methyls),

1.2-1.6 (m,

protons),

1.4 (s, Boc).
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Issue Probable Cause Corrective Action

Incomplete Coupling

Steric bulk of the

-substitution + Entropic penalty

of the chain.

Use HATU/HOAt (3 eq) with

DIEA (6 eq) instead of DIC.

Increase temperature to 40°C

(microwave assisted).

Low Solubility
Hydrophobic isopropyl side

chain.

Use a solvent mixture of

DMF/NMP (1:1) or add 1%

Triton X-100.

Deletion Sequences Incomplete Boc removal.

Extend TFA treatment to 2 x 15

mins. Ensure efficient washing

after neutralization.[5]

Unexpected Mass (-18 Da)
Lactam formation

(Pyrrolidinone).

Occurs if the N-terminus is left

deprotected too long. Ensure

rapid coupling of the

subsequent residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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